Cas no 1368567-45-6 (2-(1H-1,2,3-triazol-1-yl)propanoic acid)

• Product Name: 2-(1H-1,2,3-triazol-1-yl)propanoic acid
• CAS No: 1368567-45-6
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD21997104
• CID: 5617730
• PubChem ID: 20313041
• Update Time: 2025-05-19

2-(1H-1,2,3-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2996417
• 1368567-45-6
• SCHEMBL4377410
• 2-(1H-1,2,3-triazol-1-yl)propanoic acid

• MDL： MFCD21997104
• Inchi： 1S/C5H7N3O2/c1-4(5(9)10)8-3-2-6-7-8/h2-4H,1H3,(H,9,10)
• InChI Key： UZYHJGZMSKTAMF-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1H-1,2,3-triazol-1-yl)propanoic acid

Introduction to 2-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS No. 1368567-45-6)

2-(1H-1,2,3-triazol-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368567-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole derivatives class, a group known for its broad spectrum of biological activities. The structural integration of a triazole moiety with a propanoic acid backbone imparts unique chemical and pharmacological properties, making it a valuable intermediate in the development of novel therapeutic agents.

The triazole ring is a heterocyclic aromatic structure characterized by three nitrogen atoms embedded within a six-membered carbon ring. This motif is renowned for its stability and versatility in medicinal chemistry, often serving as a key pharmacophore in drugs targeting various diseases. In 2-(1H-1,2,3-triazol-1-yl)propanoic acid, the presence of this ring enhances the compound's potential as a scaffold for drug design. The propanoic acid side chain, on the other hand, introduces functionality that can be further modified to tailor specific biological interactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of CAS No. 1368567-45-6, facilitating its incorporation into diverse research and industrial applications. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and cyclization processes, which highlight the compound's synthetic utility. Researchers have leveraged these synthetic strategies to explore derivatives with enhanced pharmacokinetic profiles and improved target specificity.

In the realm of pharmaceutical research, 2-(1H-1,2,3-triazol-1-yl)propanoic acid has been investigated for its potential role in modulating inflammatory pathways and inhibiting enzymatic targets associated with metabolic disorders. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The triazole moiety's ability to engage with biological targets has also sparked interest in its application as an antimicrobial agent, particularly against drug-resistant strains of bacteria.

The structural features of CAS No. 1368567-45-6 make it an attractive candidate for further exploration in drug discovery programs. Its dual functionality—combining the bioactive triazole ring with the versatile propanoic acid side chain—offers opportunities for designing molecules with optimized solubility, bioavailability, and metabolic stability. Computational modeling studies have been instrumental in predicting how modifications to this scaffold might influence its binding affinity to biological targets, guiding the rational design of next-generation compounds.

Moreover, the growing emphasis on green chemistry principles has prompted researchers to develop sustainable synthetic routes for producing 2-(1H-1,2,3-triazol-1-yl)propanoic acid. These efforts aim to minimize waste generation and reduce reliance on hazardous reagents while maintaining high yields and purity standards. Such innovations not only align with environmental regulations but also enhance the economic feasibility of large-scale production.

As interest in heterocyclic compounds continues to rise, CAS No. 1368567-45-6 is poised to play a pivotal role in addressing unmet medical needs. Its unique structural attributes provide a solid foundation for developing innovative therapeutics across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery pipeline for this promising compound.

The future prospects for 2-(1H-1,2,3-triazol-1-yl)propanoic acid include its integration into high-throughput screening (HTS) campaigns to identify novel drug candidates rapidly. Its compatibility with various functional groups allows for seamless incorporation into complex molecular architectures, expanding its utility in medicinal chemistry libraries. Additionally, advances in biocatalysis may enable more sustainable production methods tailored specifically for this compound.

In conclusion, CAS No. 1368567-45-6, or 2-(1H-1,2,3-triazol-1-yl)propanoic acid, represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and multifaceted applications. Ongoing research efforts are expected to unlock new therapeutic possibilities while adhering to stringent safety and environmental standards.